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Compound of Interest

Compound Name: NX-13

CAS No.: 2389235-01-0

Cat. No.: B12349327

Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

These application notes provide a comprehensive guide to the best practices for solubilizing

NX-13, a selective NLRX1 agonist, for use in a variety of in vitro experiments. Adherence to

these protocols will help ensure the accurate and reproducible application of NX-13 in cell-

based assays, facilitating the investigation of its immunometabolic effects.

Introduction to NX-13
NX-13 (also known as Amelenodor) is an orally active, gut-restricted small molecule designed

to selectively activate the Nucleotide-binding oligomerization domain-like receptor X1 (NLRX1).

[1] NLRX1 is a mitochondrial-associated receptor that plays a crucial role in modulating

immune and metabolic responses.[2] By activating NLRX1, NX-13 initiates a cascade of

downstream events that lead to a reduction in inflammation.[2] Its mechanism of action

involves increasing oxidative phosphorylation in immune cells, such as CD4+ T cells, while

concurrently decreasing the differentiation of pro-inflammatory Th1 and Th17 cells and

reducing the production of inflammatory cytokines.[3][4][5] These properties make NX-13 a
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promising therapeutic candidate for inflammatory bowel diseases (IBD) like ulcerative colitis

and Crohn's disease.[1]

Quantitative Data Summary
For accurate and reproducible preparation of NX-13 solutions, it is essential to be aware of its

key chemical and physical properties, as well as its effective concentrations in vitro.

Property Value Source

Synonyms Amelenodor, XL-13n [1]

Molecular Formula C₂₄H₂₁N₃O₃ [1]

Molecular Weight 399.44 g/mol [1]

CAS Number 2389235-01-0 [1]

Appearance Crystalline solid [1]

Purity >98.0% [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) at >100 mg/mL
[4]

Storage (Powder) -20°C for long-term storage [1]

In Vitro Experimental
Parameter

Concentration Range Source

Effective Concentration 5 nM - 100 nM [3]

Th1/Th17 Differentiation

Inhibition

Significant effects observed at

0.05 µM (50 nM), with a dose

response down to 0.005 µM (5

nM)

[3]

Cytokine Production

Modulation in PBMCs

Significant reduction in TNFα

and IL-4 at ≥ 0.01 µM (10 nM)
[3]
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of NX-13
in DMSO
This protocol details the preparation of a 10 mM stock solution of NX-13, which serves as a

concentrated starting material for preparing working solutions for in vitro assays.[1]

Materials:

NX-13 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile 1.5 mL microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Preparation: Before handling the compound, ensure the workspace is clean. Wear

appropriate PPE. Allow the vial of NX-13 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 1 mg of NX-13 powder into the tube.

Solvent Calculation: To prepare a 10 mM stock solution from 1 mg of NX-13 (MW: 399.44

g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
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Volume (L) = 0.001 g / (0.010 mol/L * 399.44 g/mol ) = 0.00025035 L

Volume (µL) = 250.35 µL

Dissolving: Add 250.35 µL of anhydrous, cell culture grade DMSO to the microcentrifuge

tube containing the 1 mg of NX-13.

Ensuring Complete Solubilization: Tightly close the tube and vortex thoroughly until the

powder is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid

dissolution. Visually inspect the solution to ensure no particulate matter is visible.[6]

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes. This is crucial to prevent degradation of the

compound through repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term

storage.[6]

Protocol for Determining the Maximum Tolerated DMSO
Concentration
It is critical to determine the highest concentration of DMSO that does not affect the viability or

growth of the specific cell line used in your experiments. Most cell lines can tolerate up to 0.5%

DMSO, with 0.1% being widely considered safe.[7]

Materials:

Your cell line of interest

Complete cell culture medium

96-well cell culture plates

Anhydrous, cell culture grade DMSO

Cell viability assay reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)

Procedure:
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Cell Seeding: Seed your cells in a 96-well plate at a density that ensures they will be in the

exponential growth phase at the end of the experiment.

DMSO Dilution Series: Prepare a 2x concentrated serial dilution of DMSO in your complete

cell culture medium. A typical range to test is from 2% down to 0.02% (this will result in a

final concentration of 1% to 0.01%). Include a "no DMSO" control containing only the

medium.

Cell Treatment: Remove the seeding medium and add 100 µL of the 2x DMSO dilutions to

the appropriate wells.

Incubation: Incubate the plate for the intended duration of your longest experiment (e.g., 24,

48, or 72 hours).

Viability Assay: At the end of the incubation period, perform a cell viability assay according to

the manufacturer's instructions.

Data Analysis: Calculate the percentage of viable cells for each DMSO concentration relative

to the "no DMSO" control. The maximum tolerated DMSO concentration is the highest

concentration that results in minimal (e.g., <10%) loss of cell viability.

Protocol for Preparing Working Solutions of NX-13 for In
Vitro Assays
This protocol describes the serial dilution of the 10 mM DMSO stock solution to achieve a

range of working concentrations suitable for cell-based assays, while maintaining a constant,

non-toxic final DMSO concentration.

Procedure:

Intermediate Dilution: Prepare an intermediate stock solution of NX-13 by diluting the 10 mM

stock solution in complete cell culture medium. For example, to achieve a final DMSO

concentration of 0.1%, dilute the 10 mM stock 1:1000 in medium (e.g., 1 µL of 10 mM NX-13
in 999 µL of medium) to create a 10 µM NX-13 solution.

Serial Dilutions: Perform serial dilutions from the 10 µM intermediate stock using complete

cell culture medium containing 0.1% DMSO (prepared by adding 1 µL of DMSO to 999 µL of
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medium) as the diluent. This ensures that the DMSO concentration remains constant across

all working solutions.

Cell Treatment: Add the prepared working solutions of NX-13 to your cells. Remember to

include a vehicle control, which consists of the complete cell culture medium with the same

final DMSO concentration (e.g., 0.1%) but without NX-13.
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Caption: Signaling pathway of NX-13 activation of NLRX1.
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Caption: General experimental workflow for in vitro studies with NX-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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